Cas no 42068-34-8 ( )
structure
Product Name:
CAS No:42068-34-8
MF:C9H8ClNO5
MW:245.616521835327
CID:927735
PubChem ID:351446
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (4-chloro-2-nitrophenyl) ethyl carbonate
- 42068-34-8
- DTXSID30325915
- NSC-521743
- NSC521743
-
-
- Inchi： 1S/C9H8ClNO5/c1-2-15-9(12)16-8-4-3-6(10)5-7(8)11(13)14/h3-5H,2H2,1H3
- InChI Key： FTRLFILKTIKSSN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OC(=O)OCC
Computed Properties
- Exact Mass: 245.0091000g/mol
- Monoisotopic Mass: 245.0091000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 81.4Ų
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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